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Compound of Interest

Compound Name: 3-Bromobutan-2-ol

Cat. No.: B1626315

Technical Guide: Physical Properties of 3-
Bromobutan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3-
Bromobutan-2-ol, specifically its boiling point and density. The information contained herein is
intended to support research and development activities where this compound is utilized.

Core Physical Properties

3-Bromobutan-2-ol is a secondary alcohol and a brominated organic compound with the
chemical formula C4HsBrO. Understanding its physical properties is crucial for its application in
chemical synthesis and drug development.

Quantitative Data Summary

The table below summarizes the key physical properties of 3-Bromobutan-2-ol.
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Physical Property Value Units Notes
N ) At a pressure of 16
Boiling Point 63[1] °C
Torr.
Not specified at a
Density 1.5016[1] g/cm3 particular
temperature.
Molecular Weight 153.02 g/mol

Experimental Protocols

The following sections detail standardized laboratory procedures for the experimental
determination of the boiling point and density of a liquid compound such as 3-Bromobutan-2-
ol.

Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. At this temperature, a rapid and continuous stream of
bubbles will emerge from a capillary tube immersed in the heated liquid.

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or other heat source

Procedure:
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» A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

e Acapillary tube, sealed at one end, is placed into the test tube with the open end
downwards.

e The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the sample.

e The assembly is clamped within a Thiele tube or suspended in a heating bath.
e The heating bath is gently heated.

o As the temperature rises, a stream of air bubbles will be observed escaping from the
capillary tube.

e The heat is carefully adjusted until a rapid and continuous stream of bubbles emerges from
the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Volumetric Method)

Principle: Density is defined as the mass of a substance per unit volume. This method involves
accurately measuring the mass and volume of a sample of the liquid.

Apparatus:

Analytical balance

Volumetric flask or a precise graduated cylinder

Pipette (for accurate volume transfer)

Beaker

Procedure:
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e The mass of a clean, dry volumetric flask (or graduated cylinder) is accurately measured
using an analytical balance.

e A known volume of the liquid is carefully transferred into the tared volumetric flask using a
pipette.

e The volumetric flask containing the liquid is then weighed to determine the combined mass.

e The mass of the liquid is calculated by subtracting the mass of the empty flask from the
combined mass.

The density is calculated by dividing the mass of the liquid by its volume.

Visualized Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of
the experimental protocols described above.

Caption: Workflow for Boiling Point Determination.

Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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